PEG Linkers
  • Bis-Mal-PEG11
    Bis-Mal-PEG11
    • Cat. No.:
    • B1192360
    • CAS No.:
    • Molecular Formula:
    • C38H62N4O17
    • Molecular Weight:
    • 846.9 g/mol
    Description
    Bis-Mal-PEG11 is a PEG derivative containing a two maleimide groups. The maleimide groups will react with a thiol group to form a covalent bond, enabling the connection of biomolecule with a thiol. The hydrophil...
    - +
  • Bis-Mal-PEG6
    Bis-Mal-PEG6
    • Cat. No.:
    • B1192361
    • CAS No.:
    • Molecular Formula:
    • C28H42N4O12
    • Molecular Weight:
    • 626.7 g/mol
    Description
    Bis-Mal-PEG6 is a PEG derivative containing a two maleimide groups. The maleimide groups will react with a thiol group to form a covalent bond, enabling the connection of biomolecule with a thiol. The hydrophili...
    - +
  • Bis-(N,N'-carboxyl-PEG4)-Cy5
    Bis-(N,N'-carboxyl-PEG4)-Cy5
    • Cat. No.:
    • B1192363
    • CAS No.:
    • Molecular Formula:
    • C47H67ClN2O12
    • Molecular Weight:
    • 887.5 g/mol
    Description
    Bis-(N,N'-carboxyl-PEG4)-Cy5 is a PEG derivative containing a cyanine dye with excitation/emission maximum 649/667 nm and a free terminal carboxyl acid. Terminal carboxylic acid can react with primary amine grou...
    - +
  • Bis-PEG13-NHS ester
    Bis-PEG13-NHS ester
    • Cat. No.:
    • B1192365
    • CAS No.:
    • Molecular Formula:
    • C38H64N2O21
    • Molecular Weight:
    • 884.9 g/mol
    Description
    Bis-PEG13-NHS ester is a PEG derivative containing two NHS ester groups. The hydrophilic PEG spacer increases solubility in aqueous media. The NHS ester can be used to label the primary amines (-NH2) of protein...
    - +
  • Bis-PEG17-NHS ester
    Bis-PEG17-NHS ester
    • Cat. No.:
    • B1192369
    • CAS No.:
    • Molecular Formula:
    • C46H80N2O25
    • Molecular Weight:
    • 1061.1 g/mol
    Description
    Bis-PEG17-NHS ester is a PEG derivative containing two NHS ester groups. The NHS ester can be used to label the primary amines (-NH2) of proteins, amine-modified oligonucleotides, and other amine-containing mole...
    - +
  • mPEG16-Br
    mPEG16-Br
    • Cat. No.:
    • B3092911
    • CAS No.:
    • 1238189-11-1
    • Molecular Formula:
    • C33H67BrO16
    • Molecular Weight:
    • 799.8 g/mol
    Description
    MPEG16-Br is a useful research compound. Its molecular formula is C33H67BrO16 and its molecular weight is 799.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality mPEG16-Br suitable for many re...
    - +
  • DSPE-PEG8-Mal
    DSPE-PEG8-Mal
    • Cat. No.:
    • B8106406
    • CAS No.:
    • Molecular Formula:
    • C64H119N2O19P
    • Molecular Weight:
    • 1251.6 g/mol
    Description
    DSPE-PEG8-Mal is a useful research compound. Its molecular formula is C64H119N2O19P and its molecular weight is 1251.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality DSPE-PEG8-Mal suitable ...
    - +
  • DSPE-PEG5-propargyl
    DSPE-PEG5-propargyl
    • Cat. No.:
    • B8106409
    • CAS No.:
    • Molecular Formula:
    • C55H104NO14P
    • Molecular Weight:
    • 1034.4 g/mol
    Description
    DSPE-PEG5-propargyl is a useful research compound. Its molecular formula is C55H104NO14P and its molecular weight is 1034.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality DSPE-PEG5-propargy...
    - +
  • Mal-PEG12-acid
    Mal-PEG12-acid
    • Cat. No.:
    • B8106413
    • CAS No.:
    • Molecular Formula:
    • C31H55NO16
    • Molecular Weight:
    • 697.8 g/mol
    Description
    Mal-PEG12-acid is a useful research compound. Its molecular formula is C31H55NO16 and its molecular weight is 697.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Mal-PEG12-acid suitable fo...
    - +
  • Thp-peg16-thp
    Thp-peg16-thp
    • Cat. No.:
    • B11932080
    • CAS No.:
    • Molecular Formula:
    • C42H82O19
    • Molecular Weight:
    • 891.1 g/mol
    Description
    Thp-peg16-thp is a useful research compound. Its molecular formula is C42H82O19 and its molecular weight is 891.1 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Thp-peg16-thp suitable for m...
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img